Cas no 1804886-32-5 (2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1804886-32-5
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• CID: 4915200
• Update Time: 2025-07-15

2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5NO/c8-5-4(15)2(6(9)10)1-3(14-5)7(11,12)13/h1,6,15H
• InChI Key： RAGCSGQRJZGXKJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(F)(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1804886-32-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine, identified by its CAS number 1804886-32-5, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework incorporates multiple functional groups, including a bromo substituent, difluoromethyl and trifluoromethyl groups, as well as a hydroxyl moiety, which collectively contribute to its unique chemical properties and biological activities. This introduction explores the compound’s structural characteristics, synthetic methodologies, and its recent applications in drug discovery and therapeutic development.

The presence of bromo, difluoromethyl, and trifluoromethyl groups in the pyridine core imparts distinct electronic and steric properties to the molecule. These substituents are well-documented in medicinal chemistry for their ability to modulate binding affinity, metabolic stability, and pharmacokinetic profiles of bioactive molecules. The hydroxyl group further enhances the compound’s reactivity, enabling diverse chemical transformations that are essential for constructing more elaborate pharmacological scaffolds.

Recent advancements in synthetic organic chemistry have facilitated the efficient preparation of 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine through multi-step synthetic routes. These methods often leverage palladium-catalyzed cross-coupling reactions, fluorination techniques, and hydroxyl group introduction strategies to achieve high yields and purity. The development of such synthetic protocols has been instrumental in enabling large-scale production for both academic research and industrial applications.

In the realm of drug discovery, 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of several bioactive natural products and pharmacologically relevant compounds, making it a valuable building block for medicinal chemists. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic targets associated with inflammatory diseases and cancer pathways.

One particularly notable application lies in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling cascades, and their dysregulation is often implicated in various diseases. The combination of bromo, difluoromethyl, and trifluoromethyl substituents in 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine provides a scaffold that can be fine-tuned to interact with the ATP-binding pockets of kinases. Preclinical studies have demonstrated that certain analogs derived from this compound exhibit potent inhibitory effects on target kinases while maintaining favorable selectivity profiles.

The hydroxyl group also serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional moieties such as amides, esters, or heterocycles. This flexibility has enabled the generation of libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel lead candidates. Moreover, computational modeling studies have been employed to rationalize binding interactions between these derivatives and their biological targets, providing insights into structure-activity relationships (SAR).

Another emerging area where 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine is making an impact is in the field of antiviral research. The increasing prevalence of drug-resistant viral strains has underscored the need for innovative therapeutic strategies. Pyridine-based compounds have long been recognized for their ability to interfere with viral replication mechanisms. The unique substitution pattern of this compound may confer advantages such as enhanced cell membrane permeability or improved resistance to metabolic degradation, making it a promising candidate for antiviral drug development.

The role of fluorinated aromatic systems in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can significantly influence the reactivity and binding properties of molecules. In particular, the difluoromethyl and trifluoromethyl groups are known to improve lipophilicity and metabolic stability while reducing off-target effects. These attributes have been leveraged in designing next-generation therapeutics that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent publications highlight the use of 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine as a precursor in developing small-molecule probes for studying protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes, yet they remain challenging targets for drug intervention due to their lack of well-defined binding pockets like enzymes or receptors. By incorporating this compound into designed molecular probes, researchers can gain insights into PPI networks at atomic resolution, which could pave the way for novel therapeutic interventions.

The synthesis of complex natural products often relies on sophisticated organic transformations that mimic biosynthetic pathways. The structural complexity of 2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine makes it an attractive target for total synthesis efforts. Advances in synthetic methodology have enabled chemists to construct intricate molecular architectures with high precision, providing valuable tools for both mechanistic studies and drug development.

In conclusion,2-Bromo-4-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1804886-32-5) represents a structurally intriguing compound with broad applications across chemical biology and medicinal chemistry. Its unique substitution pattern offers multiple opportunities for functionalization, making it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an increasingly important role in the discovery and development of novel drugs.